Tellanylidenestannane
Overview
Description
Organotin and organotellurium compounds have been widely studied for their unique structural and chemical properties. While Tellanylidenestannane was not directly mentioned, the research on related compounds might provide a foundational understanding of its potential characteristics.
Synthesis Analysis
The synthesis of organometallic compounds involving tin (Sn) and tellurium (Te) often involves the use of palladium-catalyzed reactions or reactions with elemental chalcogens. For instance, silylstannylation of allenes and cyclization of allenynes can lead to the synthesis of highly functionalized allylstannanes, which could be related to the synthesis of Tellanylidenestannane (Kumareswaran et al., 2004).
Molecular Structure Analysis
Organotellurium and organostannane compounds exhibit a range of molecular structures, from simple linear to complex cyclic arrangements. The structure of these compounds can be significantly influenced by the nature of the substituents and the synthesis conditions. Studies on related compounds like diorganyldiaryloxytelluranes with intramolecular Te ⋯ N coordination bonds offer insights into the potential structure of Tellanylidenestannane (Minkin et al., 1988).
properties
IUPAC Name |
tellanylidenestannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Sn.Te.2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UURRKPRQEQXTBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[SnH2]=[Te] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2SnTe |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tellanylidenestannane | |
CAS RN |
12040-02-7 |
Source
|
| Record name | Tin telluride (SnTe) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012040027 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2S,4R)-2,3,4,5-Tetraacetyloxypentyl] acetate](/img/structure/B78659.png)
